Cas no 1805614-03-2 (Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate
• CAS No: 1805614-03-2
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898203
• Update Time: 2025-05-19

Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate

• Inchi： 1S/C10H10F2N2O4/c1-5-3-6(9(11)12)7(4-8(15)18-2)10(13-5)14(16)17/h3,9H,4H2,1-2H3
• InChI Key： OABFKTWKTRTIOU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate

Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate (CAS No. 1805614-03-2): A Comprehensive Overview

Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate (CAS No. 1805614-03-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of nitropyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The molecular structure of Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate is characterized by the presence of a nitro group (-NO₂) at the 2-position of the pyridine ring, a difluoromethyl group (-CF₂H) at the 4-position, and a methyl group (-CH₃) at the 6-position. The ester functionality at the 3-position further adds to its chemical versatility and reactivity. These structural elements collectively contribute to the compound's stability and bioavailability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the anti-inflammatory properties of Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate has also demonstrated anti-cancer potential. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has shown promising results in reducing the viability of human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The antimicrobial activity of Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate has also been explored. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a potential candidate for developing new antibiotics to combat drug-resistant infections.

In terms of pharmacokinetics, Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate has favorable properties that enhance its suitability for drug development. It demonstrates good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for ensuring effective therapeutic concentrations in target tissues. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate involves a multi-step process that begins with the preparation of the key intermediate, 4-(difluoromethyl)-6-methylpyridin-2(1H)-one. This intermediate is then subjected to nitration followed by acetylation to yield the final product. The synthetic route is robust and scalable, making it amenable to large-scale production for clinical trials and commercialization.

Current research efforts are focused on optimizing the drug delivery systems for Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate. Nanoparticle formulations and prodrug strategies are being explored to enhance its solubility, stability, and targeted delivery to specific tissues or organs. These advancements aim to improve the therapeutic index and reduce potential side effects associated with systemic administration.

In conclusion, Methyl 4-(difluoromethyl)-6-methyl-2-nitropyridine-3-acetate (CAS No. 1805614-03-2) represents a promising lead compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, favorable pharmacological properties, and ongoing research developments position it as a valuable asset in the ongoing quest for novel therapeutics to address unmet medical needs.